Cas no 77174-50-6 (1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]-)
77174-50-6 structure
Product Name:1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]-
CAS No:77174-50-6
MF:C6H11N3S2
MW:189.301637887955
CID:1783850
Update Time:2024-11-27
1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]-
- 1H-1,2,4-Triazole, 5-[[2-(ethylthio)ethyl]thio]-
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- Inchi: 1S/C6H11N3S2/c1-2-10-3-4-11-6-7-5-8-9-6/h5H,2-4H2,1H3,(H,7,8,9)
- InChI Key: KXGUUZRYCKLHPQ-UHFFFAOYSA-N
- SMILES: N1C(SCCSCC)=NC=N1
Computed Properties
- Exact Mass: 189.03963
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 372.4±44.0 °C(Predicted)
- PSA: 41.57
- pka: 8.86±0.20(Predicted)
1H-1,2,4-Triazole, 3-[[2-(ethylthio)ethyl]thio]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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